Cas no 2228405-72-7 (2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2228405-72-7
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 5898031
• PubChem ID: 165835052
• Update Time: 2025-08-05

2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid
• EN300-1973670
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• 2228405-72-7

• Inchi： 1S/C10H6F4O2/c1-5(9(15)16)6-3-2-4-7(8(6)11)10(12,13)14/h2-4H,1H2,(H,15,16)
• InChI Key： JIJKQPZZRWODIL-UHFFFAOYSA-N
• SMILES： FC1C(C(=C)C(=O)O)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid

Recent Advances in the Study of 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid (CAS: 2228405-72-7)

The compound 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid (CAS: 2228405-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenylprop-2-enoic acid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to modulate specific inflammatory pathways, particularly those involving the NF-κB signaling cascade. In vitro and in vivo studies have demonstrated that 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's anticancer potential. Preliminary studies indicate that 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the activation of intrinsic apoptotic pathways and the inhibition of key survival signals. Researchers are particularly interested in its selective cytotoxicity, which spares normal cells while effectively targeting malignant ones.

The synthetic chemistry community has also made significant progress in developing more efficient routes for the production of 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid. Recent publications describe novel catalytic methods that improve yield and purity while reducing environmental impact. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacokinetic studies have begun to shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Early data suggest good oral bioavailability and favorable tissue distribution patterns, though further optimization may be required to enhance its metabolic stability. Researchers are particularly focused on understanding the impact of the trifluoromethyl group on these properties, as this moiety is known to influence both potency and pharmacokinetics.

Looking forward, the research community anticipates several key developments related to 2-2-fluoro-3-(trifluoromethyl)phenylprop-2-enoic acid. These include the completion of comprehensive toxicology studies, the development of derivative compounds with improved properties, and the initiation of early-stage clinical trials for its most promising indications. The compound's unique structural features and demonstrated biological activities position it as an important candidate in the ongoing search for innovative therapeutic agents.